Cas no 2104982-55-8 (1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbonitrile
• CAS No: 2104982-55-8
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 6514253
• PubChem ID: 165977535
• Update Time: 2024-01-11

1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbonitrile
• 2104982-55-8
• 1-[4-(1H-pyrazol-1-yl)phenyl]cyclopropane-1-carbonitrile
• EN300-1765855

• Inchi： 1S/C13H11N3/c14-10-13(6-7-13)11-2-4-12(5-3-11)16-9-1-8-15-16/h1-5,8-9H,6-7H2
• InChI Key： NGSFWYRSFBDYAN-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(=CC=1)C1(C#N)CC1

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds